Cas no 653-92-9 (Methyl 2-bromo-4-fluorobenzoate)
653-92-9 structure
Product Name:Methyl 2-bromo-4-fluorobenzoate
CAS No:653-92-9
MF:C8H6BrFO2
MW:233.034445285797
MDL:MFCD06204026
CID:507422
PubChem ID:7210837
Update Time:2025-04-19
Methyl 2-bromo-4-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-4-fluorobenzoate
- Benzoic acid,2-bromo-4-fluoro-, methyl ester
- Methyl 2-bromo-4-fluorobenzoate
- 2-Bromo-4-fluorobenzoic acid methyl ester
- Methyl 4-fluoro-2-bromobenzoate
- Benzoic acid, 2-bromo-4-fluoro-, methyl ester
- methylbromofluorobenzenecarboxylate
- JENBPOJAZCPSEW-UHFFFAOYSA-N
- BCP19381
- SBB098029
- methyl 2-bromo-4-fluorophenylformate
- TRA0066436
- AB23216
- RP13379
- CM12487
- methyl (2-bromo-4-fluorophenyl)formate
- 5-fluoro-2-(methoxycarbonyl)bromobenzene
- SY011432
- A
- CS-0041783
- GC-0738
- 2-bromo-4-fluoro-benzoic acid methyl ester
- Methyl 2-bromo-4-fluorobenzoate, AldrichCPR
- 653-92-9
- Methyl 2-bromo-4-fluoro-benzoate
- F8889-9260
- EN300-1265458
- DTXSID50428417
- AKOS005072641
- METHYL2-BROMO-4-FLUOROBENZOATE
- SCHEMBL852652
- J-521958
- AMY6650
- MFCD06204026
- FT-0660549
-
- MDL: MFCD06204026
- Inchi: 1S/C8H6BrFO2/c1-12-8(11)6-3-2-5(10)4-7(6)9/h2-4H,1H3
- InChI Key: JENBPOJAZCPSEW-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1C(=O)OC)F
Computed Properties
- Exact Mass: 231.95400
- Monoisotopic Mass: 231.95352
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 1.577
- Boiling Point: 241 ºC
- Flash Point: 100 ºC
- Refractive Index: 1.531
- PSA: 26.30000
- LogP: 2.37480
Methyl 2-bromo-4-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M828968-100g |
Methyl2-Bromo-4-fluorobenzoate |
653-92-9 | 98% | 100g |
¥1,220.00 | 2022-09-01 | |
| TRC | M295998-100mg |
Methyl 2-bromo-4-fluorobenzoate |
653-92-9 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | M295998-250mg |
Methyl 2-bromo-4-fluorobenzoate |
653-92-9 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | M295998-500mg |
Methyl 2-bromo-4-fluorobenzoate |
653-92-9 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | M295998-1g |
Methyl 2-bromo-4-fluorobenzoate |
653-92-9 | 1g |
$98.00 | 2023-05-18 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M24970-1g |
Methyl 2-bromo-4-fluorobenzoate |
653-92-9 | 1g |
¥36.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M24970-5g |
Methyl 2-bromo-4-fluorobenzoate |
653-92-9 | 5g |
¥76.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M24970-100g |
Methyl 2-bromo-4-fluorobenzoate |
653-92-9 | 100g |
¥976.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M24970-25g |
Methyl 2-bromo-4-fluorobenzoate |
653-92-9 | 25g |
¥276.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M24970-500g |
Methyl 2-bromo-4-fluorobenzoate |
653-92-9 | 500g |
¥4546.0 | 2021-09-08 |
Methyl 2-bromo-4-fluorobenzoate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:653-92-9)METHYL 2-BROMO-4-FLUOROBENZOATE
Order Number:sfd11411
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Methyl 2-bromo-4-fluorobenzoate Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:653-92-9)METHYL 2-BROMO-4-FLUOROBENZOATE
Purity:99.9%
Quantity:200kg
Price ($):Inquiry